1-(4-fluoro-2-nitrophenyl)-4-[(4-fluorophenoxy)acetyl]piperazine

• IUPAC Name: 1-[4-(4-fluoro-2-nitrophenyl)piperazin-1-yl]-2-(4-fluorophenoxy)ethanone
• InChI: InChI=1S/C18H17F2N3O4/c19-13-1-4-15(5-2-13)27-12-18(24)22-9-7-21(8-10-22)16-6-3-14(20)11-17(16)23(25)26/h1-6,11H,7-10,12H2
• InChI Key: HUAQHCIZLKFDMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)F)[N+](=O)[O-])C(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C18H17F2N3O4
• Molecular Weight: 377.3 g/mol

Description

Synthesis Analysis

The synthesis of related piperazine derivatives involves multiple steps, including chlorination, cyclization, and acylation of specific precursors. For instance, 1-acetyl-4-(4-hydroxyphenyl) piperazine was prepared via these methods, achieving a yield of 37.5% and characterized by IR spectrometry and 1HNMR spectroscopy, indicating the complexity and efficiency of synthetic strategies for such compounds (Jiang Da-feng, 2010).

Molecular Structure Analysis

X-ray crystallography reveals that similar compounds exhibit diverse crystalline structures. For example, a closely related compound crystallized in a monoclinic space group, demonstrating intricate intermolecular interactions such as hydrogen bonding and π-π interactions, which are crucial for stabilizing the crystal lattice (S. Awasthi et al., 2014).

Chemical Reactions and Properties

The reactivity of piperazine derivatives can be exemplified by their involvement in nucleophilic substitution reactions, reduction, and fluorination processes to yield compounds with significant antimicrobial activity. This showcases their chemical versatility and potential in medicinal chemistry (V. Mishra & T. Chundawat, 2019).

Physical Properties Analysis

The physical properties of such compounds can be discerned through techniques like thermal gravimetric analysis, differential scanning calorimetry, and crystallographic studies, providing insights into their stability, melting points, and structural dimensions (S. Awasthi et al., 2014).